Methyl 2-bromo-4-cyano-3-methoxyphenylacetate
Overview
Description
Methyl 2-bromo-4-cyano-3-methoxyphenylacetate, also known as 2-Bromo-4-cyano-3-methoxybenzeneacetate, is a synthetic organic compound that is used in various scientific research applications. It is a colorless liquid that has a faint odor and is soluble in both water and organic solvents. It is used in a variety of laboratory experiments as a reagent, catalyst, or intermediate.
Scientific Research Applications
Methyl 2-bromo-4-cyano-3-methoxyphenylacetate is used in a variety of scientific research applications. It is used as a reagent in the synthesis of various organic compounds, such as nitroaromatics and heterocycles. It is also used as a catalyst in the synthesis of pharmaceuticals, such as anti-cancer drugs. Additionally, it is used as an intermediate in the synthesis of other organic compounds, such as dyes and pigments.
Mechanism of Action
Methyl 2-bromo-4-cyano-3-methoxyphenylacetate acts as a reagent, catalyst, or intermediate in the synthesis of various organic compounds. It reacts with other compounds to form new molecules and can also act as a catalyst to speed up the reaction rate of certain reactions.
Biochemical and Physiological Effects
Methyl 2-bromo-4-cyano-3-methoxyphenylacetate does not have any known biochemical or physiological effects. It is not known to be toxic or hazardous to humans or animals.
Advantages and Limitations for Lab Experiments
Methyl 2-bromo-4-cyano-3-methoxyphenylacetate has several advantages for laboratory experiments. It is a relatively inexpensive reagent, and its reaction rate can be easily controlled. Additionally, it is easy to store and handle, and it can be used in a wide range of temperature and pressure conditions. However, it is not suitable for use in reactions that require high temperatures or pressures, as it is prone to decomposition at these conditions.
Future Directions
The use of methyl 2-bromo-4-cyano-3-methoxyphenylacetate in scientific research applications is likely to increase in the future. It has potential applications in the synthesis of new pharmaceuticals, dyes, and pigments. Additionally, it could be used in the development of new catalysts for organic reactions. Furthermore, it could be used in the synthesis of new materials, such as polymers and nanomaterials. Finally, it could be used in the development of new analytical techniques, such as spectroscopy and chromatography.
properties
IUPAC Name |
methyl 2-(2-bromo-4-cyano-3-methoxyphenyl)acetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10BrNO3/c1-15-9(14)5-7-3-4-8(6-13)11(16-2)10(7)12/h3-4H,5H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GDTZTRLIYNDVLU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1Br)CC(=O)OC)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10BrNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-bromo-4-cyano-3-methoxyphenylacetate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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